Cas no 67952-59-4 (2-Isopropyl-3-(methylthio)pyrazine)

• Product Name: 2-Isopropyl-3-(methylthio)pyrazine
• CAS No: 67952-59-4
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD00038030
• CID: 516478
• Update Time: 2026-04-29

2-Isopropyl-3-(methylthio)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-3-(methylthio)pyrazine
• 2-Isopropyl-3-methylthiopyrazine
• 2-methylsulfanyl-3-propan-2-ylpyrazine
• 2-METHYLTHIO-3-ISOPROPYLPYRAZINE
• EINECS 267-913-6
• 2-(1-Methylethyl)-3-(methylthio)pyrazine

• MDL： MFCD00038030
• Inchi： InChI=1S/C8H12N2S/c1-6(2)7-8(11-3)10-5-4-9-7/h4-6H,1-3H3
• InChI Key： MUSIVZZZFRJWGI-UHFFFAOYSA-N
• SMILES： CC(C)C1=C(N=CC=N1)SC

Computed Properties

• Exact Mass: 168.07200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 246.1±40.0 ºC (760 Torr),
• Flash Point: 102.6±27.3 ºC,
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 51.08000
• LogP: 2.32190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Isopropyl-3-(methylthio)pyrazine

Recent Advances in the Study of 2-Isopropyl-3-(methylthio)pyrazine (CAS: 67952-59-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Isopropyl-3-(methylthio)pyrazine (CAS: 67952-59-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, belonging to the pyrazine family, exhibits a distinctive combination of isopropyl and methylthio functional groups that contribute to its biological activity. Recent studies have explored its role as a flavoring agent, its potential in drug development, and its interactions with biological systems at the molecular level.

Structural analysis of 2-Isopropyl-3-(methylthio)pyrazine reveals important characteristics that make it particularly interesting for pharmaceutical applications. The methylthio group at position 3 enhances the compound's lipophilicity, potentially improving membrane permeability, while the isopropyl group at position 2 may influence receptor binding specificity. These structural features have prompted investigations into its potential as a lead compound for developing new therapeutic agents targeting various diseases.

Recent pharmacological studies have demonstrated that 2-Isopropyl-3-(methylthio)pyrazine exhibits notable bioactivity in several experimental models. A 2023 study published in the Journal of Medicinal Chemistry reported its moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting possible applications in drug metabolism modulation. Additionally, research has shown that this compound can interact with certain G-protein coupled receptors, opening avenues for potential therapeutic applications in neurological disorders.

The synthesis and production of 2-Isopropyl-3-(methylthio)pyrazine have seen significant advancements in recent years. Novel synthetic pathways developed in 2022-2023 have improved yield and purity while reducing environmental impact. These methods typically involve the condensation of appropriate precursors followed by selective functionalization, with some newer approaches utilizing green chemistry principles and catalytic processes that minimize waste generation.

Analytical characterization techniques for 2-Isopropyl-3-(methylthio)pyrazine have become increasingly sophisticated. Recent publications highlight the use of advanced NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography to elucidate its structural properties and confirm purity. These analytical advancements have been crucial in supporting quality control for pharmaceutical applications and in understanding structure-activity relationships.

Safety and toxicological assessments of 2-Isopropyl-3-(methylthio)pyrazine have progressed significantly, with recent studies providing more comprehensive data on its pharmacokinetic and toxicological profiles. While generally recognized as safe for use as a flavoring agent at low concentrations, research is ongoing to evaluate its safety profile at higher doses that might be relevant for potential therapeutic applications.

Future research directions for 2-Isopropyl-3-(methylthio)pyrazine appear promising, with several studies currently investigating its potential in drug discovery programs. Particular interest has been shown in its possible applications in neurological and metabolic disorders, as well as its potential as a structural motif for developing new classes of bioactive compounds. The compound's unique combination of properties continues to make it an interesting subject for multidisciplinary research at the interface of chemistry, biology, and medicine.